Cas no 2159-17-3 (1-Bromohexane-2,2,3,3,4,4,5,5,6,6,6-d11)

1-Bromohexane-2,2,3,3,4,4,5,5,6,6,6-d11 is a deuterated alkyl bromide compound featuring selective deuterium substitution at multiple positions along the hexane chain. This isotopic labeling enhances its utility in mechanistic studies, kinetic isotope effect (KIE) investigations, and NMR spectroscopy applications, where reduced signal interference from protons is critical. The compound’s high isotopic purity and well-defined structure make it valuable in pharmaceutical research, metabolic tracing, and organic synthesis, particularly in reactions where deuterium incorporation is required. Its stability under standard storage conditions ensures reliable performance in experimental workflows. The product is typically supplied with detailed analytical certification to confirm isotopic enrichment and chemical purity.

1-Bromohexane-2,2,3,3,4,4,5,5,6,6,6-d11 structure

2159-17-3 structure

Product Name:1-Bromohexane-2,2,3,3,4,4,5,5,6,6,6-d11

CAS No:2159-17-3

MF:C₆H₁₃Br

MW:165.071421384811

CID:253918

PubChem ID:8101

Update Time:2025-05-26

1-Bromohexane-2,2,3,3,4,4,5,5,6,6,6-d11 Chemical and Physical Properties

Names and Identifiers

- Hexane-1,1,1,2,2,3,3,4,4,5,5-d11,6-bromo- (7CI,9CI)
- 11H-Pyrido[2,1-b]quinazolin-11-one, 6-bromo-6,7,8,9-tetrahydro-
- 2,2,3,3,4,4,5,5,6,6,6-Undecadeutero-hexylbromid
- 2,2,3,3,4,4,5,5,6,6-2H11-1-bromo-hexane
- 6-bromo-11-oxo-6,7,8,9-tetrahydro-11H-pyrido[2,1-b]quinazoline
- 6-Bromo-6,7,8,9-tetrahydro-11H-pyrido< 2,1-b> quinazolin-11-one
- 6-bromo-6,7,8,9-tetrahydro-pyrido[2,1-b]quinazolin-11-one
- 6-bromo-6H,6H,6H-undecadeuterio-hexane
- CTK2H3592
- SureCN5506588
- UNII-WVA0FAX7GA
- B0600
- InChI=1/C6H13Br/c1-2-3-4-5-6-7/h2-6H2,1H
- Hexane, 1-bromo-
- NSC71206
- NSC-71206
- n-Hexyl bromide
- Pentane, bromomethyl-
- EINECS 203-850-2
- NCGC00260267-01
- CHEMBL3187491
- SCHEMBL33363
- 1-bromanylhexane
- Q3292844
- NSC 71206
- 1-Bromohexane, purum, >=98.0% (GC)
- BP-31175
- AI3-28588
- n-hexylbromide
- CAS-111-25-1
- VS-03238
- F0001-0236
- 1-bromo-5-methylpentane
- 2159-17-3
- FT-0607533
- 6-bromohexane
- 1 -bromohexane
- hexylbromide
- DTXSID4021929
- DTXCID101929
- A802329
- J-504466
- 1-Bromohexane, 98%
- Tox21_202719
- MFCD00000271
- NCIOpen2_000490
- NS00008046
- 111-25-1
- 78904-38-8
- 1-BROMOHEXANE-2,2,3,3,4,4,5,5,6,6,6-D11
- 1-BROMOHEXANE
- EN300-19402
- EC 203-850-2
- 1-hexylbromide
- 1-bromo-n-hexane
- 1-Hexyl bromide
- 1-bromohexan
- 350818-70-1
- Bromohexane
- 1-BroMohexane--d2
- 1-BroMohexane--d4
- WVA0FAX7GA
- Hexyl bromide
- AKOS000118767
- 1-bromo-hexane
- Hexane, 1-bromo
- 1-Bromohexane-2,2,3,3,4,4,5,5,6,6,6-d11
- Inchi： 1S/C6H13Br/c1-2-3-4-5-6-7/h2-6H2,1H3
- InChI Key： MNDIARAMWBIKFW-UHFFFAOYSA-N
- SMILES： BrCCCCCC

Computed Properties

Exact Mass: 175.089
Monoisotopic Mass: 175.089
Isotope Atom Count: 11
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 4
Complexity: 27.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 0A^2

1-Bromohexane-2,2,3,3,4,4,5,5,6,6,6-d11 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B683952-10mg	1-Bromohexane-2,2,3,3,4,4,5,5,6,6,6-d11	2159-17-3	10mg	$ 64.00	2023-09-08
TRC	B683952-50mg	1-Bromohexane-2,2,3,3,4,4,5,5,6,6,6-d11	2159-17-3	50mg	$ 87.00	2023-04-18
TRC	B683952-100mg	1-Bromohexane-2,2,3,3,4,4,5,5,6,6,6-d11	2159-17-3	100mg	$ 115.00	2023-04-18